4-(2-Hydroxyethyl)morpholin-3-one
Overview
Description
4-(2-Hydroxyethyl)morpholin-3-one is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Complexation
4-(2-Hydroxyethyl)morpholin-3-one and its derivatives have been used in the synthesis and complexation with metals. For example, N-{2-(4-methoxyphenyltelluro)ethyl}morpholine and bis{2-(N-morpholino)ethyl}telluride, tellurated derivatives of morpholine, have shown interesting properties in their complexation with palladium(II) and mercury(II), indicating potential applications in organometallic chemistry (Singh et al., 2000).
Mannich Reaction and Crystal Structures
In another study, mono- and disubstituted Mannich bases of 4-hydroxyacetophenone, which include morpholine derivatives, were synthesized using a microwave-assisted method. This process highlighted the efficiency of using morpholine in Mannich reactions and provided insights into their crystal structures and physicochemical properties (Aljohani et al., 2019).
Building Blocks in Medicinal Chemistry
Morpholine, including this compound, is widely used as a building block in medicinal chemistry due to its unique physicochemical properties. These properties can improve both the pharmacokinetic and pharmacodynamic aspects of pharmaceutical ingredients. Challenges in synthesizing enantiomerically pure morpholine building blocks have been addressed in recent research (Stojiljkovic et al., 2022).
Surface Modification in Water Treatment
Surface grafted polyamide reverse osmosis membranes with 4-(2-hydroxyethyl)morpholine have been developed to improve water flux in desalination. This study demonstrates the potential of using morpholine derivatives in enhancing the performance of water treatment technologies (Pang & Zhang, 2017).
Antibacterial Applications
A study on the maleate salt of a specific morpholine derivative showed moderate inhibition against Mycobacteria tuberculosis, indicating the potential for developing effective analogs for medicinal applications, especially in the field of antibacterial drugs (Mali et al., 2019).
Spectroscopic and Structural Analysis
The spectroscopic and structural properties of N-(2-hydroxyethyl)-morpholine derivatives have been extensively studied. These studies provide valuable insights into the influence of protonation and N-alkylation of morpholine on its structural properties, which can be crucial for various applications in chemistry and biology (Dega-Szafran et al., 2004).
Mechanism of Action
Target of Action
4-(2-Hydroxyethyl)morpholin-3-one is a versatile intermediate with a variety of applications . It belongs to the class of aminoalcohols . .
Biochemical Pathways
As a versatile intermediate, it may be involved in a variety of biochemical reactions, particularly in the synthesis of pharmaceutical products .
Result of Action
As a versatile intermediate, it may contribute to the synthesis of various pharmaceutical products .
Properties
IUPAC Name |
4-(2-hydroxyethyl)morpholin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c8-3-1-7-2-4-10-5-6(7)9/h8H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLQNYAFMZKEJEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(=O)N1CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40571007 | |
Record name | 4-(2-Hydroxyethyl)morpholin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40571007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41036-01-5 | |
Record name | 4-(2-Hydroxyethyl)-3-morpholinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41036-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2-Hydroxyethyl)morpholin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40571007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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